O-Desmethylastemizole
O-Desmethylastemizole
Desmethylastemizole belongs to the class of organic compounds known as benzimidazoles. These are organic compounds containing a benzene ring fused to an imidazole ring (five member ring containing a nitrogen atom, 4 carbon atoms, and two double bonds). Desmethylastemizole is considered to be a practically insoluble (in water) and relatively neutral molecule. Desmethylastemizole has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, desmethylastemizole is primarily located in the cytoplasm and membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
73736-50-2
VCID:
VC0192726
InChI:
InChI=1S/C27H29FN4O/c28-22-9-5-21(6-10-22)19-32-26-4-2-1-3-25(26)30-27(32)29-23-14-17-31(18-15-23)16-13-20-7-11-24(33)12-8-20/h1-12,23,33H,13-19H2,(H,29,30)
SMILES:
C1CN(CCC1NC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)F)CCC5=CC=C(C=C5)O
Molecular Formula:
C27H29FN4O
Molecular Weight:
444.5 g/mol
O-Desmethylastemizole
CAS No.: 73736-50-2
Impurities
VCID: VC0192726
Molecular Formula: C27H29FN4O
Molecular Weight: 444.5 g/mol
Purity: > 95%
| CAS No. | 73736-50-2 |
|---|---|
| Product Name | O-Desmethylastemizole |
| Molecular Formula | C27H29FN4O |
| Molecular Weight | 444.5 g/mol |
| IUPAC Name | 4-[2-[4-[[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]amino]piperidin-1-yl]ethyl]phenol |
| Standard InChI | InChI=1S/C27H29FN4O/c28-22-9-5-21(6-10-22)19-32-26-4-2-1-3-25(26)30-27(32)29-23-14-17-31(18-15-23)16-13-20-7-11-24(33)12-8-20/h1-12,23,33H,13-19H2,(H,29,30) |
| Standard InChIKey | LAGYWHSFHIMTPE-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1NC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)F)CCC5=CC=C(C=C5)O |
| Canonical SMILES | C1CN(CCC1NC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)F)CCC5=CC=C(C=C5)O |
| Appearance | Solid powder |
| Description | Desmethylastemizole belongs to the class of organic compounds known as benzimidazoles. These are organic compounds containing a benzene ring fused to an imidazole ring (five member ring containing a nitrogen atom, 4 carbon atoms, and two double bonds). Desmethylastemizole is considered to be a practically insoluble (in water) and relatively neutral molecule. Desmethylastemizole has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, desmethylastemizole is primarily located in the cytoplasm and membrane (predicted from logP). |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-[2-[4-[[1-[(4-Fluorophenyl)methyl]-1H-benzimidazol-2-yl]amino]-1-piperidinyl]ethyl]phenol; Desmethylastemizole; |
| PubChem Compound | 155805 |
| Last Modified | Nov 11 2021 |
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